3-fluoro-4-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C16H15FN2O4S/c1-19-14-5-3-11(7-10(14)8-16(19)20)18-24(21,22)12-4-6-15(23-2)13(17)9-12/h3-7,9,18H,8H2,1-2H3
• InChI Key: NFCWWHCBEVYHHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C16H15FN2O4S
• Molecular Weight: 350.4 g/mol

Description

“3-fluoro-4-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide” is a chemical compound. It has been mentioned in the context of research related to FLT3 inhibitors.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, it’s worth noting that similar compounds have been studied for their reactivity.

Scientific Research Applications

Photodynamic Therapy Application

A study by Pişkin, Canpolat, and Öztürk (2020) synthesized new compounds with benzenesulfonamide derivative groups, which showed promising properties for photodynamic therapy. These compounds exhibit high singlet oxygen quantum yield, essential for Type II photodynamic therapy mechanisms, suggesting their potential as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activities

Kumar et al. (2014) evaluated a series of N-substituted benzenesulfonamide derivatives for their antimicrobial and anticancer properties. The study found certain compounds exhibiting significant anticancer activity, highlighting the potential of benzenesulfonamide derivatives in developing new anticancer agents (Kumar et al., 2014).

Enzymatic Inhibition

A paper by Gul et al. (2016) synthesized new benzenesulfonamides and tested them for their inhibitory effects on carbonic anhydrase, a crucial enzyme for various physiological functions. Some compounds showed strong inhibition against human cytosolic isoforms hCA I and II, indicating their potential in developing inhibitors for therapeutic purposes (Gul et al., 2016).

Synthesis of Bioactive Compounds

Research by Motavallizadeh et al. (2014) involved synthesizing novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives with potent antiproliferative activity. This study showcases the role of benzenesulfonamide derivatives in creating compounds with significant biological activity, especially against tumor cell lines (Motavallizadeh et al., 2014).

Mechanism of Action

Target of Action

Indole derivatives have been found to bind with high affinity to multiple receptors, making them useful in developing new therapeutic derivatives .

Mode of Action

The exact mode of action can vary depending on the specific derivative and target. Indole derivatives often work by binding to specific receptors, leading to changes in cellular function .

Biochemical Pathways

Indole derivatives can affect a variety of biochemical pathways due to their broad-spectrum biological activities. These can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

The molecular and cellular effects of indole derivatives can be diverse, given their wide range of biological activities. They can lead to changes in cell signaling, gene expression, and other cellular processes .

Future Directions

Indole derivatives, such as “3-fluoro-4-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide”, have diverse biological activities and have potential for further exploration for therapeutic possibilities. They could be used for numerous biological applications with potent effects.